Cas no 1013330-69-2 (N-4-4-tert-Butyloxycarbonylamino1,1'-biphenyl-3-ylaminocarbonylphenylmethylcarbamic Acid Methyl Ester)

• Product Name: N-4-4-tert-Butyloxycarbonylamino1,1'-biphenyl-3-ylaminocarbonylphenylmethylcarbamic Acid Methyl Ester
• CAS No: 1013330-69-2
• MF: C₂₇H₂₉N₃O₅
• MW: 475.53626704216
• CID: 1061096
• PubChem ID: 59627292
• Update Time: 2025-04-20

N-4-4-tert-Butyloxycarbonylamino1,1'-biphenyl-3-ylaminocarbonylphenylmethylcarbamic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• N-[[4-[[[4-[[tert-Butyloxycarbonyl]amino][1,1'-biphenyl]-3-yl]amino]carbonyl]phenyl]methyl]carbamic Acid Methyl Ester
• N-[[4-[[[4-[[(1,1-Dimethylethoxy)carbonyl]amino][1,1'-biphenyl]-3-yl]amino]carbonyl]phenyl]methyl]carbamic acid methyl ester
• SCHEMBL3642190
• N-[[4-[[[4-[[tert-Butyloxycarbonyl]amino][1,1'-biphenyl]-3-yl]amino]carbonyl]phenyl]methyl]carbamic
• 1013330-69-2
• tert-butyl N-[2-[[4-[(methoxycarbonylamino)methyl]benzoyl]amino]-4-phenylphenyl]carbamate
• DB-298573
• N-4-4-tert-Butyloxycarbonylamino1,1'-biphenyl-3-ylaminocarbonylphenylmethylcarbamic Acid Methyl Ester

• Inchi： 1S/C27H29N3O5/c1-27(2,3)35-26(33)30-22-15-14-21(19-8-6-5-7-9-19)16-23(22)29-24(31)20-12-10-18(11-13-20)17-28-25(32)34-4/h5-16H,17H2,1-4H3,(H,28,32)(H,29,31)(H,30,33)
• InChI Key： OXWCHHJNJHVURH-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C2C=CC=CC=2)=CC=1NC(C1C=CC(CNC(=O)OC)=CC=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 475.210721g/mol
• Monoisotopic Mass: 475.210721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 475.5g/mol
• XLogP3: 4.5
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides